Cas no 2171830-36-5 (2-benzoyl-4-bromo-6-chloro-3-fluorophenol)

• Product Name: 2-benzoyl-4-bromo-6-chloro-3-fluorophenol
• CAS No: 2171830-36-5
• MF: C₁₃H₇BrClFO₂
• MW: 329.548885583878
• CID: 6141376
• PubChem ID: 165960775
• Update Time: 2025-08-03

2-benzoyl-4-bromo-6-chloro-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-4-bromo-6-chloro-3-fluorophenol
• EN300-1276925
• 2171830-36-5

• Inchi： 1S/C13H7BrClFO2/c14-8-6-9(15)13(18)10(11(8)16)12(17)7-4-2-1-3-5-7/h1-6,18H
• InChI Key： GZLRDOKKZHENAA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1F)C(C1C=CC=CC=1)=O)O)Cl

Computed Properties

• Exact Mass: 327.93020g/mol
• Monoisotopic Mass: 327.93020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-benzoyl-4-bromo-6-chloro-3-fluorophenol

Recent Advances in the Study of 2-Benzoyl-4-bromo-6-chloro-3-fluorophenol (CAS: 2171830-36-5)

2-Benzoyl-4-bromo-6-chloro-3-fluorophenol (CAS: 2171830-36-5) is a halogenated phenolic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and material science. The presence of multiple halogen atoms and a benzoyl group in its structure makes it a versatile intermediate for synthesizing more complex molecules with potential biological activities.

Recent studies have focused on the synthesis and characterization of 2-benzoyl-4-bromo-6-chloro-3-fluorophenol, with particular emphasis on its reactivity and potential as a building block for pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel kinase inhibitors, highlighting its role in modulating enzyme activity. The compound's ability to undergo selective substitution reactions at the halogen sites has been exploited to create derivatives with enhanced pharmacological properties.

In addition to its synthetic applications, 2-benzoyl-4-bromo-6-chloro-3-fluorophenol has been investigated for its intrinsic biological activity. Preliminary in vitro studies have indicated that the compound exhibits moderate antimicrobial activity against Gram-positive bacteria, as reported in a 2022 Bioorganic & Medicinal Chemistry Letters publication. The mechanism of action is believed to involve disruption of bacterial cell membrane integrity, though further studies are needed to elucidate the exact pathways.

The compound's physicochemical properties, such as solubility and stability, have also been a subject of recent research. A 2023 study in Chemical & Pharmaceutical Bulletin explored its crystalline forms and their impact on bioavailability. The findings suggest that polymorphic forms of 2-benzoyl-4-bromo-6-chloro-3-fluorophenol could influence its dissolution rate and, consequently, its efficacy in drug formulations.

Looking ahead, researchers are particularly interested in exploring the potential of 2-benzoyl-4-bromo-6-chloro-3-fluorophenol as a scaffold for targeted drug delivery systems. Its ability to be functionalized at multiple sites makes it an attractive candidate for conjugation with biomolecules, as evidenced by recent work in Bioconjugate Chemistry. Future studies are expected to focus on optimizing its synthetic routes and expanding its applications in precision medicine.

In conclusion, 2-benzoyl-4-bromo-6-chloro-3-fluorophenol (CAS: 2171830-36-5) represents a promising compound in the intersection of chemistry and biology. Its versatility as a synthetic intermediate and its emerging biological activities position it as a valuable tool for pharmaceutical innovation. Continued research in this area is likely to yield significant advancements in drug discovery and development.